5-{4-[(3-nitrobenzyl)oxy]benzylidene}-2,4-imidazolidinedione

• IUPAC Name: (5E)-5-[[4-[(3-nitrophenyl)methoxy]phenyl]methylidene]imidazolidine-2,4-dione
• InChI: InChI=1S/C17H13N3O5/c21-16-15(18-17(22)19-16)9-11-4-6-14(7-5-11)25-10-12-2-1-3-13(8-12)20(23)24/h1-9H,10H2,(H2,18,19,21,22)/b15-9+
• InChI Key: XVLVALBCDAMYQN-OQLLNIDSSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])COC2=CC=C(C=C2)C=C3C(=O)NC(=O)N3
• Isomeric SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])COC2=CC=C(C=C2)/C=C/3\C(=O)NC(=O)N3
• Molecular Formula: C17H13N3O5
• Molecular Weight: 339.30 g/mol

Description

5-{4-[(3-nitrobenzyl)oxy]benzylidene}-2,4-imidazolidinedione, also known as NBDB or NBDI, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

5-{4-[(3-nitrobenzyl)oxy]benzylidene}-2,4-imidazolidinedione has been extensively studied for its potential applications in various scientific fields, including neuroscience, cancer research, and drug discovery. In neuroscience, 5-{4-[(3-nitrobenzyl)oxy]benzylidene}-2,4-imidazolidinedione has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. In cancer research, 5-{4-[(3-nitrobenzyl)oxy]benzylidene}-2,4-imidazolidinedione has been found to inhibit the growth of cancer cells by inducing apoptosis and blocking cell cycle progression. 5-{4-[(3-nitrobenzyl)oxy]benzylidene}-2,4-imidazolidinedione has also been used as a molecular probe in drug discovery to identify new drug targets and develop new therapeutic agents.

Mechanism Of Action

The mechanism of action of 5-{4-[(3-nitrobenzyl)oxy]benzylidene}-2,4-imidazolidinedione is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways that play a role in cell growth, survival, and differentiation. 5-{4-[(3-nitrobenzyl)oxy]benzylidene}-2,4-imidazolidinedione has been shown to inhibit the activity of protein kinase C (PKC), an enzyme that regulates cell proliferation and differentiation. 5-{4-[(3-nitrobenzyl)oxy]benzylidene}-2,4-imidazolidinedione also inhibits the activity of glycogen synthase kinase 3β (GSK-3β), an enzyme that plays a role in various cellular processes, including cell cycle progression, apoptosis, and gene expression.
Biochemical and Physiological Effects
5-{4-[(3-nitrobenzyl)oxy]benzylidene}-2,4-imidazolidinedione has been shown to have various biochemical and physiological effects, including reducing oxidative stress and inflammation, inhibiting cell proliferation, inducing apoptosis, and blocking cell cycle progression. 5-{4-[(3-nitrobenzyl)oxy]benzylidene}-2,4-imidazolidinedione has also been found to have neuroprotective effects by reducing neuronal damage and improving cognitive function in animal models of neurodegenerative diseases.

Advantages And Limitations For Lab Experiments

One of the advantages of using 5-{4-[(3-nitrobenzyl)oxy]benzylidene}-2,4-imidazolidinedione in lab experiments is its ability to selectively inhibit specific enzymes and signaling pathways, making it a useful tool for studying the role of these molecules in various cellular processes. 5-{4-[(3-nitrobenzyl)oxy]benzylidene}-2,4-imidazolidinedione is also relatively easy to synthesize and purify, making it readily available for research purposes. However, one limitation of using 5-{4-[(3-nitrobenzyl)oxy]benzylidene}-2,4-imidazolidinedione in lab experiments is its potential toxicity, which can vary depending on the concentration and duration of exposure.

Future Directions

There are several future directions for research on 5-{4-[(3-nitrobenzyl)oxy]benzylidene}-2,4-imidazolidinedione, including further investigation of its mechanism of action, optimization of its therapeutic potential, and development of new analogs with improved efficacy and safety profiles. 5-{4-[(3-nitrobenzyl)oxy]benzylidene}-2,4-imidazolidinedione has also been identified as a potential candidate for drug repurposing, where existing drugs are tested for new therapeutic applications. Additionally, 5-{4-[(3-nitrobenzyl)oxy]benzylidene}-2,4-imidazolidinedione may have applications in other fields, such as materials science and catalysis, which warrant further exploration.
Conclusion
In conclusion, 5-{4-[(3-nitrobenzyl)oxy]benzylidene}-2,4-imidazolidinedione is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. Its ability to selectively inhibit specific enzymes and signaling pathways makes it a useful tool for studying the role of these molecules in various cellular processes. Further research is needed to fully understand the mechanism of action of 5-{4-[(3-nitrobenzyl)oxy]benzylidene}-2,4-imidazolidinedione and optimize its therapeutic potential.

Synthesis Methods

The synthesis of 5-{4-[(3-nitrobenzyl)oxy]benzylidene}-2,4-imidazolidinedione involves a multistep process that includes the reaction of 3-nitrobenzyl chloride with sodium hydroxide to form 3-nitrobenzyl alcohol. The 3-nitrobenzyl alcohol is then reacted with 4-formylbenzoic acid to produce 5-{4-[(3-nitrobenzyl)oxy]benzylidene}-2,4-imidazolidinedione. The final product is obtained by recrystallization and purification.